BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Reactive Blue 49 in different
solvents.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Blue 49

Cat. No.: B081723

An In-depth Technical Guide to the Solubility of Reactive Blue 49

This technical guide provides a comprehensive overview of the solubility of C.l. Reactive Blue
49, a widely used anthraquinone dye in the textile industry. The document is intended for
researchers, scientists, and professionals in drug development and material science who
require detailed information on the solubility characteristics of this compound.

Introduction to Reactive Blue 49

Reactive Blue 49 is a dark blue powder that is soluble in water.[1] It belongs to the class of
reactive dyes, which form a covalent bond with the substrate, typically cellulosic fibers,
resulting in excellent wash fastness.[2][3] The molecular formula of Reactive Blue 49 is
Cs2H23CIN7Nas011Ss, and its molecular weight is 882.19 g/mol .[4] The dye is valued for its
vibrant red-light blue shade and is commonly used for dyeing and printing cotton and viscose
fabrics.[1][4]

Quantitative Solubility Data

While extensive quantitative data on the solubility of Reactive Blue 49 in a wide range of
organic solvents is not readily available in the public domain, its solubility in water has been
reported. The following table summarizes the available quantitative data.
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Solvent Temperature (°C) Solubility (g/L)
Water 20 200[1][4115]
Water 20 332

Water 50 > 200[5]

Factors Influencing Solubility

The solubility of reactive dyes like Reactive Blue 49 is influenced by several factors:

Temperature: Generally, the solubility of reactive dyes in water increases with higher
temperatures.[6]

o Electrolytes: The addition of electrolytes, such as salt (sodium chloride) or sodium sulfate,
can decrease the solubility of reactive dyes.[6]

e Urea: Urea can be added to the dye bath to increase the solubility of reactive dyes.[7][8]

e pH: The pH of the solution can affect the stability and solubility of the dye. Alkaline agents
should not be added when dissolving reactive dyes to prevent hydrolysis, a reaction with
water that deactivates the dye.[6][8]

Qualitative Solubility in Other Solvents

Reactive dyes are generally characterized by their high water solubility.[2][6][7] Their solubility
in organic solvents is less documented. However, some studies on reactive dyes have
indicated partial solubility in solvents like ethanol.[9] Dyes are broadly classified as soluble in a
given medium, while pigments are insoluble.[10] Solvent dyes, a different class of colorants,
are specifically designed to be soluble in organic solvents such as alcohols, hydrocarbons,
esters, and ketones.[11]

Experimental Protocols for Solubility Determination

Several methods can be employed to determine the solubility of dyes like Reactive Blue 49.
The choice of method depends on the required accuracy and the nature of the solvent.
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Filter Paper Spot Method

This is a simple and practical method suitable for factory use.[8][12]

Preparation of Dye Solutions: Prepare a series of dye solutions of different concentrations in
the desired solvent at a specific temperature (e.g., 20°C).[12]

Dissolution: Stir the solutions for a set period (e.g., 10 minutes) to ensure maximum
dissolution.[12]

Spotting: Using a pipette, take a small volume (e.g., 0.5 mL) of the test solution and drop it
vertically onto a piece of filter paper.[12]

Observation: Allow the filter paper to dry and observe the spot. The highest concentration
that does not leave a visible, undissolved dye spot in the center of the seepage circle is
considered the solubility of the dye, expressed in grams per liter (g/L).[12]

Spectrophotometry

This method offers a more quantitative determination of solubility.

Preparation of Saturated Solution: Prepare a supersaturated solution of the dye in the
solvent of interest by adding an excess amount of the dye.

Equilibration: Agitate the solution at a constant temperature for a sufficient time to reach
equilibrium.

Separation of Undissolved Solute: Separate the undissolved dye from the saturated solution
by filtration (using a microfilter) or centrifugation.

Dilution and Measurement: Take a known volume of the clear, saturated solution and dilute it
to a concentration that falls within the linear range of a spectrophotometer. Measure the
absorbance of the diluted solution at the dye's maximum absorbance wavelength (Amax).

Calculation: Determine the concentration of the diluted solution using a pre-established
calibration curve (absorbance vs. concentration). Calculate the original concentration of the
saturated solution, which represents the solubility.
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Gravimetric Method

This method involves the direct measurement of the dissolved solid.

Preparation of Saturated Solution: Prepare a saturated solution as described in the
spectrophotometry method.

e Solvent Evaporation: Take a precise volume of the clear, saturated solution and evaporate
the solvent completely under controlled conditions (e.g., in a drying oven).

e Weighing: Weigh the residue of the dissolved dye.

» Calculation: The solubility is calculated by dividing the mass of the residue by the volume of
the solution taken.

Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of Reactive
Blue 49.
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Conclusion

Reactive Blue 49 exhibits high solubility in water, a key characteristic for its application in
textile dyeing. While specific quantitative data in various organic solvents is limited, this guide
provides the available data and outlines robust experimental protocols for its determination.
Understanding the factors that influence the solubility of Reactive Blue 49 is crucial for
optimizing its use in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081723#solubility-of-reactive-blue-49-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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